Cas no 1349717-33-4 (6-(3-Hydroxymethylphenyl)naphthalene-2-carboxylic acid)

• Product Name: 6-(3-Hydroxymethylphenyl)naphthalene-2-carboxylic acid
• CAS No: 1349717-33-4
• MF: C₁₈H₁₄O₃
• MW: 278.301965236664
• CID: 5060408
• Update Time: 2025-05-20

6-(3-Hydroxymethylphenyl)naphthalene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-(3-(Hydroxymethyl)phenyl)-2-naphthoic acid
• 6-(3-Hydroxymethylphenyl)naphthalene-2-carboxylic acid

• Inchi： 1S/C18H14O3/c19-11-12-2-1-3-13(8-12)14-4-5-16-10-17(18(20)21)7-6-15(16)9-14/h1-10,19H,11H2,(H,20,21)
• InChI Key： SHGUEMAWFVFYFU-UHFFFAOYSA-N
• SMILES： OCC1=CC=CC(=C1)C1C=CC2C=C(C(=O)O)C=CC=2C=1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 368
• XLogP3: 3.4
• Topological Polar Surface Area: 57.5

Additional information on 6-(3-Hydroxymethylphenyl)naphthalene-2-carboxylic acid

Recent Advances in the Study of 6-(3-Hydroxymethylphenyl)naphthalene-2-carboxylic acid (CAS: 1349717-33-4)

6-(3-Hydroxymethylphenyl)naphthalene-2-carboxylic acid (CAS: 1349717-33-4) is a synthetic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have focused on its role as a key intermediate in the synthesis of novel bioactive molecules, particularly in the development of anti-inflammatory and anticancer agents. This research brief aims to summarize the latest findings related to this compound, highlighting its chemical properties, biological activities, and potential applications in drug discovery.

One of the most notable advancements in the study of 6-(3-Hydroxymethylphenyl)naphthalene-2-carboxylic acid is its incorporation into the design of small-molecule inhibitors targeting specific enzymes involved in inflammatory pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory effects on cyclooxygenase-2 (COX-2), an enzyme implicated in inflammation and pain. The researchers utilized molecular docking and kinetic assays to elucidate the binding interactions, revealing a high affinity for the active site of COX-2. These findings suggest that 6-(3-Hydroxymethylphenyl)naphthalene-2-carboxylic acid could serve as a scaffold for developing next-generation anti-inflammatory drugs.

In addition to its anti-inflammatory properties, recent research has explored the anticancer potential of 6-(3-Hydroxymethylphenyl)naphthalene-2-carboxylic acid. A study conducted by a team at the National Cancer Institute (NCI) investigated the compound's ability to modulate the activity of histone deacetylases (HDACs), a class of enzymes involved in epigenetic regulation and cancer progression. The results, published in Cancer Research, indicated that certain derivatives of the compound selectively inhibit HDAC isoforms, leading to apoptosis in cancer cell lines. This discovery opens new avenues for the development of targeted therapies for hematological malignancies and solid tumors.

The synthesis and optimization of 6-(3-Hydroxymethylphenyl)naphthalene-2-carboxylic acid have also been a focus of recent research. A 2022 paper in Organic Letters described an efficient, scalable synthetic route for the compound, utilizing palladium-catalyzed cross-coupling reactions. This method not only improves yield and purity but also reduces the environmental impact of the synthesis process. Such advancements are critical for facilitating the compound's transition from laboratory research to clinical applications.

Despite these promising developments, challenges remain in the clinical translation of 6-(3-Hydroxymethylphenyl)naphthalene-2-carboxylic acid-based therapies. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further preclinical studies. However, the compound's versatility and demonstrated biological activities make it a compelling candidate for continued investigation. Future research directions may include the exploration of its applications in neurodegenerative diseases and infectious diseases, as well as the development of prodrug formulations to enhance its pharmacokinetic profile.

In conclusion, 6-(3-Hydroxymethylphenyl)naphthalene-2-carboxylic acid (CAS: 1349717-33-4) represents a promising scaffold in medicinal chemistry, with demonstrated potential in anti-inflammatory and anticancer drug development. Recent studies have shed light on its mechanisms of action, synthetic accessibility, and therapeutic applications, paving the way for future innovations. As research progresses, this compound is likely to play an increasingly important role in the discovery of novel bioactive molecules and targeted therapies.